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Compound of Interest

Compound Name: Butylate

Cat. No.: B1668116 Get Quote

An In-Depth Technical Guide to Butyl Butyrate for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive overview of butyl butyrate, a significant ester in

various scientific and industrial fields. It details its chemical and physical properties, synthesis

methodologies, and applications, with a particular focus on its relevance to researchers,

scientists, and professionals in drug development.

Core Properties of Butyl Butyrate
Butyl butyrate, also known as butyl butanoate, is an organic ester formed from the

condensation of butyric acid and n-butanol.[1] It is a colorless liquid recognized for its sweet,

fruity aroma, often likened to pineapple.[1][2] This compound is naturally present in a variety of

fruits, including apples, bananas, pears, and strawberries.[1][2]
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Property Value Reference

CAS Number 109-21-7

Molecular Formula C8H16O2

Molecular Weight 144.21 g/mol

Linear Formula CH3CH2CH2COO(CH2)3CH3

InChI Key
XUPYJHCZDLZNFP-

UHFFFAOYSA-N

Physicochemical Properties

Property Value Reference

Appearance Colorless liquid

Boiling Point 164-165 °C

Melting Point -91.5 °C

Density 0.869 g/mL at 25 °C

Refractive Index 1.406 at 20 °C

Solubility in Water
Insoluble/Slightly soluble (1

g/L)

Solubility in Organic Solvents
Miscible with ethanol and

diethyl ether

Synthesis of Butyl Butyrate
The production of butyl butyrate can be achieved through several synthetic routes, including

traditional chemical esterification, enzymatic synthesis, and microbial fermentation.

Chemical Synthesis
Fischer Esterification: This is a classic method involving the reaction of butyric acid with n-

butanol in the presence of an acid catalyst, typically sulfuric acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidation of n-Butanol: An older method involves the oxidation of n-butyl alcohol using

reagents like sodium dichromate and sulfuric acid.

From n-Butyraldehyde: A more recent development is the one-step catalytic conversion of n-

butyraldehyde to butyl butyrate using an organic dibasic or tribasic aluminum catalyst. This

method reports high selectivity (>98%) and product purity (>99%).

Enzymatic Synthesis (Biocatalysis)
Enzymatic synthesis is gaining traction as a more sustainable and selective alternative to

chemical methods. Lipases are commonly employed as biocatalysts.

Experimental Protocol: Lipase-Catalyzed Esterification

A typical protocol for the enzymatic synthesis of butyl butyrate involves the following steps:

Reaction Setup: The reaction is carried out in a non-aqueous solvent, such as n-hexane or

isooctane, to shift the equilibrium towards ester formation.

Substrates: Butyric acid and 1-butanol are used as substrates. Optimal molar ratios can vary,

with an excess of the alcohol often being used (e.g., a 3:1 butanol to butyric acid ratio).

Biocatalyst: An immobilized lipase, such as Thermomyces lanuginosus lipase (Lipozyme TL-

IM) or Candida antarctica lipase B (Novozym 435), is added to the reaction mixture.

Immobilization enhances enzyme stability and allows for easier recovery and reuse.

Reaction Conditions: The mixture is incubated at a controlled temperature, typically between

30°C and 60°C, with constant agitation. The optimal temperature for Lipozyme TL-IM has

been found to be 48°C.

Monitoring and Product Recovery: The reaction progress is monitored by measuring the

consumption of the acid or the formation of the ester using techniques like titration or gas

chromatography. Upon completion, the enzyme is filtered out, and the product is purified

from the reaction mixture.

Microbial Fermentation
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Engineered microorganisms offer a pathway for the de novo biosynthesis of butyl butyrate from

renewable feedstocks like glucose.

Experimental Protocol: Biosynthesis in Engineered Clostridium tyrobutyricum

Strain Engineering: The metabolic pathway of a host organism, such as Clostridium

tyrobutyricum, is engineered. This involves introducing a butanol synthetic pathway and an

alcohol acyltransferase (AAT) to catalyze the final esterification step.

Fermentation: The engineered strain is cultivated in a bioreactor under anaerobic conditions

with a fermentable sugar like glucose or mannitol as the carbon source.

Process Optimization: Fermentation conditions (e.g., temperature, pH, substrate feeding) are

optimized to maximize product titer and yield. Using fed-batch fermentation with mannitol

has achieved butyl butyrate titers as high as 62.59 g/L.

Product Recovery: Butyl butyrate is recovered from the fermentation broth, often utilizing its

phase-separation properties or other downstream processing techniques.

Applications in Research and Drug Development
While widely known for its use in the flavor and fragrance industries, butyl butyrate and its

parent molecule, butyric acid, hold significant interest for scientific research and pharmaceutical

applications.

Pharmaceutical Intermediate: High-purity butyl butyrate serves as an intermediate in the

synthesis of various pharmaceuticals.

Solvent in Formulations: Its solvency properties and low toxicity profile make it a suitable

solvent in pharmaceutical manufacturing and a potential component in drug delivery

systems.

Prodrug Research: Butyric acid, a short-chain fatty acid, is a histone deacetylase (HDAC)

inhibitor with known biological activities, including anti-inflammatory and anti-cancer effects.

However, its clinical use is limited by its unpleasant odor and rapid metabolism. Butyrate

esters, like butyl butyrate or tributyrin, are investigated as prodrugs to improve the delivery

and pharmacokinetic profile of butyric acid.
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Microbiome Studies: As a natural product of gut microbial fermentation, butyrate plays a

crucial role in intestinal health. Research into butyrate derivatives and their effects on the gut

microbiome and host physiology is an active area.
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Caption: Fischer esterification of butyl butyrate.
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Caption: Workflow for enzymatic synthesis of butyl butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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